molecular formula C13H17NO B15264277 3-Phenoxy-8-azabicyclo[3.2.1]octane

3-Phenoxy-8-azabicyclo[3.2.1]octane

Cat. No.: B15264277
M. Wt: 203.28 g/mol
InChI Key: HQWOOKZKFBMBCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Phenoxy-8-azabicyclo[3.2.1]octane is a bicyclic amine featuring a bridged octane scaffold with a nitrogen atom at the 8-position and a phenoxy substituent at the 3-position. Its molecular formula is C₁₃H₁₇NO, with a molecular weight of 239.74 g/mol ().

Properties

Molecular Formula

C13H17NO

Molecular Weight

203.28 g/mol

IUPAC Name

3-phenoxy-8-azabicyclo[3.2.1]octane

InChI

InChI=1S/C13H17NO/c1-2-4-12(5-3-1)15-13-8-10-6-7-11(9-13)14-10/h1-5,10-11,13-14H,6-9H2

InChI Key

HQWOOKZKFBMBCD-UHFFFAOYSA-N

Canonical SMILES

C1CC2CC(CC1N2)OC3=CC=CC=C3

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 3-Phenoxy-8-azabicyclo[3.2.1]octane typically involves the enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold. This process can be achieved through various methodologies, including the stereocontrolled formation of the bicyclic scaffold from an acyclic starting material containing all the required stereochemical information . Another approach involves achieving stereochemical control directly in the transformation that generates the 8-azabicyclo[3.2.1]octane architecture or through a desymmetrization process starting from achiral tropinone derivatives .

Industrial Production Methods

Industrial production methods for 3-Phenoxy-8-azabicyclo[3.2.1]octane are not extensively documented in the literature. the methodologies used in laboratory settings, such as enantioselective synthesis and desymmetrization processes, can be scaled up for industrial applications with appropriate optimization of reaction conditions and reagents.

Chemical Reactions Analysis

Types of Reactions

3-Phenoxy-8-azabicyclo[3.2.1]octane undergoes various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

    Substitution: This reaction involves the replacement of one functional group in the compound with another.

Common Reagents and Conditions

Common reagents used in the reactions of 3-Phenoxy-8-azabicyclo[3.2.1]octane include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles and electrophiles for substitution reactions. The reaction conditions vary depending on the specific reaction but generally involve controlled temperatures and pressures to ensure the desired transformation.

Major Products

The major products formed from the reactions of 3-Phenoxy-8-azabicyclo[3.2.1]octane depend on the specific reaction and reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced forms of the compound. Substitution reactions can result in a variety of substituted derivatives with different functional groups.

Scientific Research Applications

3-Phenoxy-8-azabicyclo[3.2.1]octane has a wide range of scientific research applications, including:

Mechanism of Action

The mechanism of action of 3-Phenoxy-8-azabicyclo[3.2.1]octane involves its interaction with the dopamine D2 receptor. As a potent and selective agonist, it binds to the receptor and activates it, leading to downstream signaling events that modulate various physiological and pathological processes . The molecular targets and pathways involved in this mechanism include the activation of G-proteins and subsequent modulation of intracellular signaling cascades.

Comparison with Similar Compounds

Table 1: Key Structural Features of Azabicyclo[3.2.1]octane Derivatives

Compound Name Substituents/Modifications Heteroatom Positions Molecular Weight (g/mol) Key References
3-Phenoxy-8-azabicyclo[3.2.1]octane Phenoxy (C₆H₅O-) at 3-position 8-aza 239.74
3-Oxa-8-azabicyclo[3.2.1]octane (M3) Oxygen at 3-position, nitrogen at 8-position 3-oxa, 8-aza 141.17*
8-Oxa-3-azabicyclo[3.2.1]octane (M4) Oxygen at 8-position, nitrogen at 3-position 8-oxa, 3-aza 141.17*
2-Azabicyclo[3.2.1]octane Nitrogen at 2-position 2-aza 125.18
3-(Diphenylmethoxy)-8-methyl-8-azabicyclo[3.2.1]octane Diphenylmethoxy at 3-position, methyl at 8-position 8-aza, 8-methyl 307.41
3,8-Diazabicyclo[3.2.1]octane Nitrogen at 3- and 8-positions 3,8-diaza 124.17

*Calculated based on molecular formula.

Key Observations :

  • Heteroatom Position: Substituting oxygen (e.g., 3-oxa in M3) for nitrogen alters electronic properties and binding affinity. M3 showed moderate PI3K inhibition (IC₅₀ = 157–282 nM) , while 2-azabicyclo[3.2.1]octane exhibited minor antiviral activity .
  • Substituent Effects: The phenoxy group in 3-Phenoxy-8-azabicyclo enhances steric bulk and aromatic interactions compared to smaller substituents like methyl or hydrogen.

Key Insights :

  • Target Specificity: The phenoxy group in 3-Phenoxy-8-azabicyclo derivatives may favor interactions with sulfonamide-binding enzymes, while diarylmethylene substituents () enhance opioid receptor affinity.
  • Potency: Bridged morpholines like M3 show moderate cellular activity, but substitutions at the 3-position (e.g., phenoxy) can improve target engagement .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.